

Technical Guide: Bongkreikic Acid Modulation of Mitochondrial Permeability Transition

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Bongkreikic Acid (ammonium salt)

Cat. No.: B10764823

[Get Quote](#)

Executive Summary

Bongkreikic Acid (BKA) is a specific, high-affinity ligand for the Adenine Nucleotide Translocator (ANT). Unlike general mitochondrial toxins, BKA functions as a mechanistic probe by freezing ANT in the matrix-facing ("m") conformation. This action effectively inhibits the opening of the Mitochondrial Permeability Transition Pore (mPTP), preventing the collapse of the mitochondrial membrane potential (

) and subsequent cell death pathways.

This guide details the mechanistic rationale for using BKA to distinguish mPTP-driven pathology from other forms of mitochondrial dysfunction. It provides a validated protocol for the Mitochondrial Swelling Assay, the gold-standard method for quantifying mPTP kinetics.

Mechanistic Foundation: The ANT "m-State" Lock

To utilize BKA effectively, one must understand its specific interaction with ANT. The mPTP is a high-conductance channel whose exact molecular identity remains a subject of debate (involving ANT, ATP Synthase dimers, and Cyclophilin D). However, ANT's regulatory role is undisputed.


Conformational Gating

ANT cycles between two primary states to transport ADP/ATP:

- c-state (Cytosolic-facing): The binding site faces the intermembrane space. This state is stabilized by Atractyloside (ATR) and is associated with mPTP opening.
- m-state (Matrix-facing): The binding site faces the matrix.^[1] This state is stabilized by Bongkreikic Acid (BKA).^[2]

Crucial Insight: The mPTP opens preferentially when ANT is in the c-state (or during the c-to-m transition). By locking ANT in the m-state, BKA acts as a potent pore desensitizer, increasing the calcium threshold required to trigger permeability transition.

Mechanism of Action Diagram



[Click to download full resolution via product page](#)

Figure 1: BKA locks ANT in the m-state, preventing the conformational shift necessary for mPTP formation, contrasting with ATR which promotes the c-state and pore opening.

Experimental Utility: When to use BKA

BKA is not merely an inhibitor; it is a diagnostic tool.

Application	Role of BKA	Interpretation
Ischemia-Reperfusion	Pre-treatment	If BKA reduces infarct size, the damage is ANT/mPTP-dependent.
Cell Death Typing	Differentiation	BKA inhibits necrotic swelling but typically delays, rather than stops, pure apoptosis (which relies on Bax/Bak).
Mitochondrial Swelling	Negative Control	Used alongside Cyclosporin A (CsA) to confirm that swelling is due to mPTP and not non-specific membrane rupture.

Protocol: Mitochondrial Swelling Assay


This protocol measures the decrease in light scattering (absorbance) as mitochondria swell due to water influx following mPTP opening.

Reagents & Buffer Systems

- Isolation Buffer: 225 mM Mannitol, 75 mM Sucrose, 5 mM HEPES, 1 mM EGTA, 1 mg/mL BSA (fatty acid free), pH 7.4.
 - Expert Note: BSA is critical to sequester free fatty acids which can artificially sensitize the pore.

- Assay Buffer (Swelling Buffer): 120 mM KCl, 10 mM HEPES, 5 mM Succinate (substrate), 1 mM Phosphate, 10 μ M EGTA, pH 7.4.
 - Note: Do not use BSA in the assay buffer as it may bind the added hydrophobic drugs.
- Bongkreikic Acid Stock: Dissolve in 0.1 M Tris-OH or dilute ammonia (pH > 7.0).
 - Stability Warning: BKA is unstable at acidic pH. Ensure the vehicle is slightly alkaline.

Workflow Diagram



[Click to download full resolution via product page](#)

Figure 2: Step-by-step workflow for the BKA-modulated swelling assay.

Step-by-Step Methodology

- Preparation: Isolate liver or heart mitochondria via differential centrifugation. Keep on ice.
- Baseline Setup: Dilute mitochondria to 0.5 mg/mL in Assay Buffer in a cuvette or 96-well plate.
 - Self-Validation: The initial Absorbance (A540) should be stable (approx 0.8 - 1.0 OD). If drifting downward before Ca²⁺ addition, mitochondria are already damaged.
- BKA Treatment: Add BKA (final concentration 5–20 μ M) to the experimental group.
 - Control: Add vehicle (buffer/solvent) to the control group.
 - Positive Control (Optional): Add Cyclosporin A (1 μ M).
- Incubation: Incubate for 2–5 minutes. This allows BKA to penetrate the matrix and lock ANT.
- Induction: Add a bolus of CaCl₂ (typically 50–200 μ M, titrated to the specific tissue sensitivity).

- Measurement: Monitor A540 continuously for 10–20 minutes.
 - Result: Control mitochondria will swell (rapid decrease in A540). BKA-treated mitochondria should maintain A540 (inhibition of swelling).

Data Interpretation & Troubleshooting

Expected Results Table

Treatment	Agent	Effect on ANT	Swelling Response (A540)
Control	Ca ²⁺ only	Cycling	Rapid Decrease (Pore Open)
Inhibitor	BKA + Ca ²⁺	Locked (m-state)	Stable / Slow Decrease (Pore Closed)
Inhibitor	CsA + Ca ²⁺	CypD Inhibition	Stable / Slow Decrease (Pore Closed)
Activator	ATR + Ca ²⁺	Locked (c-state)	Accelerated Decrease (Sensitized)

Troubleshooting

- No Inhibition with BKA:
 - pH Issue: Was the BKA stock acidic? It degrades rapidly.
 - Incubation Time: BKA must cross the inner membrane to act on the matrix side of ANT. Ensure at least 2 minutes of pre-incubation.
- High Background Swelling:
 - Check Isolation Buffer.^{[3][4]} If BSA was omitted during isolation, free fatty acids may have permanently sensitized the pore.

Safety Warning

Bongkrekic Acid is a lethal mitochondrial toxin. It caused the historical "Tempe Bongkrek" poisonings. It stops ATP synthesis by preventing ADP entry into the matrix.[5]

- Handling: Use gloves, safety glasses, and work in a fume hood.
- Disposal: Treat as hazardous chemical waste.

References

- Henderson, P. J., & Lardy, H. A. (1970). Bongkrekic acid. An inhibitor of the adenine nucleotide translocase of mitochondria.[5][6][7][8][9][10] Journal of Biological Chemistry, 245(6), 1319–1326.
- Halestrap, A. P., & Richardson, A. P. (2015). The mitochondrial permeability transition: a current perspective on its identity and role in ischaemia/reperfusion injury. Journal of Molecular and Cellular Cardiology, 78, 129–141.
- Belosludtseva, N. V., et al. (2024). ANT-Mediated Inhibition of the Permeability Transition Pore Alleviates Palmitate-Induced Mitochondrial Dysfunction and Lipotoxicity.[8] Biomolecules, 14(9), 1159.[11]
- Pebay-Peyroula, E., et al. (2003). Structure of mitochondrial ADP/ATP carrier in complex with carboxyatractyloside. Nature, 426, 39–44.
- Bonora, M., et al. (2022). The mitochondrial permeability transition pore.[3][11] Nature Reviews Molecular Cell Biology, 23, 453–478.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The Role of Adenine Nucleotide Translocase in the Mitochondrial Permeability Transition - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
- 3. Simultaneous Acquisition of Mitochondrial Calcium Retention Capacity and Swelling to Measure Permeability Transition Sensitivity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Mitochondrial Ca²⁺ Retention Capacity Assay and Ca²⁺-triggered Mitochondrial Swelling Assay - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. vaia.com [vaia.com]
- 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
- 7. mdpi.com [mdpi.com]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. Bongkreikic Acid—a Review of a Lesser-Known Mitochondrial Toxin - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. ANT-Mediated Inhibition of the Permeability Transition Pore Alleviates Palmitate-Induced Mitochondrial Dysfunction and Lipotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Technical Guide: Bongkreikic Acid Modulation of Mitochondrial Permeability Transition]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10764823/docs#technical-guide-bongkreikic-acid-modulation-of-mitochondrial-permeability-transition>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)